Cas no 2171919-66-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamido-2-methylpropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamido-2-methylpropanoic acid
• CAS No: 2171919-66-5
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6504227
• PubChem ID: 165778752
• Update Time: 2025-06-09

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamido-2-methylpropanoic acid
• 2171919-66-5
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]-2-methylpropanoic acid
• EN300-1551040

• Inchi： 1S/C24H24N2O5/c1-16(23(28)29)14-26(2)22(27)12-7-13-25-24(30)31-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,13-15H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： PBOMDCYNFSFRAL-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(C)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamido-2-methylpropanoic acid

Recent Advances in the Study of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamido-2-methylpropanoic acid (CAS: 2171919-66-5)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamido-2-methylpropanoic acid (CAS: 2171919-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylpropanoic acid moiety, has shown promising potential in various applications, ranging from drug development to bioconjugation techniques.

Recent studies have focused on the synthesis and functionalization of this compound, leveraging its reactive alkyne group for click chemistry applications. Researchers have demonstrated its utility in the development of novel peptide-based therapeutics, where the Fmoc group serves as a protective moiety during solid-phase peptide synthesis (SPPS). The compound's ability to undergo selective modifications has made it a valuable tool in the design of targeted drug delivery systems and bioactive probes.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the use of 2171919-66-5 as a key intermediate in the synthesis of covalent inhibitors for protein-protein interactions (PPIs). The compound's alkyne functionality enabled efficient conjugation with thiol-containing biomolecules, facilitating the development of potent and selective inhibitors. This approach has opened new avenues for targeting previously undruggable protein interfaces, particularly in oncology and neurodegenerative diseases.

Another notable application of this compound lies in its role as a building block for the construction of molecular scaffolds. Researchers have utilized its structural rigidity and reactivity to create diverse libraries of small molecules with enhanced binding affinities. These libraries have been screened against various biological targets, leading to the identification of several lead compounds with therapeutic potential. The versatility of 2171919-66-5 in medicinal chemistry underscores its importance as a multifunctional tool in drug discovery.

Furthermore, recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have provided deeper insights into the compound's stability and reactivity under physiological conditions. These studies have revealed that the Fmoc-protected amino acid derivative exhibits favorable pharmacokinetic properties, making it suitable for in vivo applications. The compound's metabolic stability and low toxicity profile further enhance its appeal as a candidate for preclinical development.

In conclusion, the ongoing research on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamido-2-methylpropanoic acid (CAS: 2171919-66-5) highlights its multifaceted role in chemical biology and pharmaceutical sciences. Its unique structural attributes and reactivity make it a valuable asset in drug design, bioconjugation, and molecular probe development. Future studies are expected to explore its applications in emerging therapeutic areas, further solidifying its position as a key player in the field.